N-(6-methylbenzo[d]thiazol-2-yl)-2-((6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)thio)acetamide
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Description
N-(6-methylbenzo[d]thiazol-2-yl)-2-((6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H16N4O2S2 and its molecular weight is 408.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Researchers have developed synthetic pathways for creating compounds structurally related to N-(6-methylbenzo[d]thiazol-2-yl)-2-((6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)thio)acetamide, emphasizing the utility of N-aryl-2-chloroacetamides as versatile building blocks. These processes have enabled the formation of complex thiazolo[3,2-a]pyrimidinone derivatives, highlighting the compounds' roles in facilitating ring annulation and demonstrating their potential in generating diverse molecular architectures. Analytical, spectral studies, and X-ray crystallography have been employed to confirm the structures of these synthetic products, underscoring the importance of precise characterization in understanding their properties and reactivity (Janardhan et al., 2014).
Antitumor Activity
The antitumor potential of derivatives structurally related to the focal compound has been extensively studied. For instance, new derivatives bearing different heterocyclic rings have been synthesized and evaluated for their antitumor activity in vitro. These studies have identified compounds with considerable anticancer activity against various cancer cell lines, providing a foundation for the development of novel anticancer agents. The research emphasizes the importance of structural diversity in enhancing biological activity and presents a promising avenue for the discovery of new therapeutic agents (Yurttaş et al., 2015).
Antimicrobial Properties
Compounds related to this compound have shown promising antimicrobial activities. A study on thiazolidin-4-one derivatives revealed their potential as antimicrobial agents against a range of bacterial and fungal species. This research not only expands the understanding of the antimicrobial spectrum of these compounds but also contributes to the identification of new chemical entities with potential therapeutic applications (Baviskar et al., 2013).
Properties
IUPAC Name |
N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(6-oxo-4-phenyl-1H-pyrimidin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N4O2S2/c1-12-7-8-14-16(9-12)28-20(21-14)24-18(26)11-27-19-22-15(10-17(25)23-19)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,21,24,26)(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUIHTTJJYHYJJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NC(=CC(=O)N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.